Cas no 8000-78-0 (Garlic Oil)

• Product Name: Garlic Oil
• CAS No: 8000-78-0
• MF: C₁₈H₃₂OS₇
• MW: 488.901076316834
• CID: 47954
• PubChem ID: 6850738
• Update Time: 2025-11-01

Garlic Oil Chemical and Physical Properties

Names and Identifiers

• Garlic Oil
• Garlic
• Allium sativum
• Oils, garlic
• Garlic P.E
• GARLIC ESSENTIAL OIL
• Garlic oil blend
• Allium sativum bulb oil
• 8000-78-0
• 1-(prop-2-enyldisulfanyl)propane;3-prop-2-enylsulfinylsulfanylprop-1-ene;3-(prop-2-enyltrisulfanyl)prop-1-ene
• CID 6850738
• YHQUMZMLYHQYSW-UHFFFAOYSA-N

• MDL： MFCD00240715
• Inchi： 1S/C6H10OS2.C6H10S3.C6H12S2/c1-3-5-8-9(7)6-4-2;1-3-5-7-9-8-6-4-2;1-3-5-7-8-6-4-2/h2*3-4H,1-2,5-6H2;3H,1,4-6H2,2H3
• InChI Key： YHQUMZMLYHQYSW-UHFFFAOYSA-N
• SMILES： S(CCC)SCC=C.S(CC=C)(=O)SCC=C.S(CC=C)SSCC=C

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 488.04981385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 243
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188Ų

Experimental Properties

• Density: 1.083 g/mL at 25 °C
• Melting Point: -83 °C
• Boiling Point: 141.5±9.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.575
• PSA: 0.00000
• LogP: 0.00000
• FEMA: 2503
• Vapor Pressure: 7.3±0.3 mmHg at 25°C

Garlic Oil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22
• Safety Instruction： 16-36
• RTECS：LX3154800
• Hazardous Material Identification：
• Risk Phrases：10-22
• Safety Term：16-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiosulfinic acid esters Thiosulfinic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiosulfinic acid esters

Additional information on Garlic Oil

Garlic Oil and Its Applications in Modern Medicine

The compound with the CAS number 8000-78-0 is widely recognized as Garlic Oil, a natural product derived from the bulb of the garlic plant, Allium sativum. Garlic has been used for centuries in traditional medicine due to its perceived health benefits, and modern research has begun to uncover the scientific basis behind these claims. This introduction explores the properties, applications, and recent advancements in the study of Garlic Oil, emphasizing its role in contemporary pharmaceutical and nutraceutical industries.

Garlic Oil is primarily composed of organosulfur compounds, with ajoene and diallyl disulfide being among the most notable. These compounds are responsible for many of the Garlic Oil's distinctive properties, including its potent antimicrobial and anti-inflammatory effects. The chemical structure of these sulfur-containing molecules allows them to interact with various biological pathways, making them promising candidates for therapeutic applications.

In recent years, research has focused on the potential of Garlic Oil as a therapeutic agent. Studies have demonstrated its ability to modulate immune responses, which could be particularly beneficial in treating chronic inflammatory conditions such as rheumatoid arthritis. The anti-inflammatory properties of Garlic Oil are attributed to its ability to inhibit the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

The cardiovascular benefits of Garlic Oil have also been extensively studied. Research indicates that it can help lower blood pressure by relaxing blood vessels and reducing cholesterol levels. A key component responsible for these effects is ajoene, which has been shown to improve endothelial function and reduce oxidative stress. These findings suggest that Garlic Oil could be a valuable adjunct therapy for cardiovascular diseases.

In addition to its pharmacological properties, Garlic Oil has shown promise in cancer research. Preliminary studies have suggested that it can induce apoptosis (programmed cell death) in certain cancer cell lines by disrupting mitochondrial function. This mechanism of action could make Garlic Oil a potential chemopreventive agent against various types of cancer. Further research is needed to fully understand its efficacy and safety in human clinical trials.

The antimicrobial properties of Garlic Oil have also been explored, particularly in combating antibiotic-resistant bacteria. Compounds such as allicin and diallyl trisulfide have demonstrated activity against a range of pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). This finding is significant in light of the growing crisis of antibiotic resistance, where novel antimicrobial agents are urgently needed.

The extraction and formulation of high-quality Garlic Oil are critical for ensuring its therapeutic efficacy. Traditional methods often involve steam distillation or solvent extraction, but newer techniques such as supercritical CO₂ extraction are gaining popularity due to their ability to produce a more concentrated and pure product. These advancements in extraction methods are improving the consistency and quality of commercially available Garlic Oil.

The nutraceutical industry has also embraced Garlic Oil, recognizing its potential as a dietary supplement. Its bioavailability can be enhanced by incorporating it into lipid-based formulations or encapsulating it with protective coatings to prevent degradation during digestion. These innovations are making it easier for consumers to benefit from the health-promoting properties of Garlic Oil.

In conclusion, the compound with the CAS number 8000-78-0, known as Garlic Oil, is a versatile natural product with significant therapeutic potential. Its unique chemical composition and biological activities have positioned it as a subject of intense research interest in various fields of medicine. As our understanding of its mechanisms of action continues to grow, so too does its potential as a treatment for a wide range of diseases and conditions.